Cas no 74474-01-4 (1,3-Propanediamine, N'-(3,4-dichlorophenyl)-N,N-diethyl-)

• Product Name: 1,3-Propanediamine, N'-(3,4-dichlorophenyl)-N,N-diethyl-
• CAS No: 74474-01-4
• MF: C₁₃H₂₀Cl₂N₂
• MW: 275.217301368713
• CID: 540969
• PubChem ID: 23317112
• Update Time: 2025-04-19

1,3-Propanediamine, N'-(3,4-dichlorophenyl)-N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N'-(3,4-dichlorophenyl)-N,N-diethyl-
• N-(3,4-dichlorophenyl)-N',N'-diethylpropane-1,3-diamine
• SCHEMBL10887063
• N~3~-(3,4-Dichlorophenyl)-N~1~,N~1~-diethylpropane-1,3-diamine
• 74474-01-4
• DTXSID40632824

• Inchi： 1S/C13H20Cl2N2/c1-3-17(4-2)9-5-8-16-11-6-7-12(14)13(15)10-11/h6-7,10,16H,3-5,8-9H2,1-2H3
• InChI Key： PDBVESYQNKJFQH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NCCCN(CC)CC)Cl

Computed Properties

• Exact Mass: 274.1003540g/mol
• Monoisotopic Mass: 274.1003540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 15.3Ų